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Compound of Interest

Compound Name: N,N-Dimethylhexylamine

CAS No.: 4385-04-0

Cat. No.: B1583818

Get Quote

N,N-Dimethylhexylamine (CAS No: 4385-04-0) is a tertiary amine characterized by a hexyl

group and two methyl groups attached to a central nitrogen atom.[1] Its molecular structure,

CH₃(CH₂)₅N(CH₃)₂, results in a colorless to pale yellow liquid with a distinct amine odor.[1][2]

With a molecular weight of approximately 129.24 g/mol , this compound is a versatile

intermediate and agent in various chemical syntheses and applications.[3] It serves as an ion-

pairing agent in chromatography to improve the retention of certain intermediates and has been

used in the analysis of nucleotides in food products.[2][4][5] Understanding its fundamental

physicochemical properties, such as boiling point and density, is paramount for its safe

handling, application in synthetic protocols, and purification processes.

This guide provides a detailed examination of the boiling point and density of N,N-
Dimethylhexylamine, grounded in established chemical principles and supported by detailed

experimental methodologies for accurate determination in a laboratory setting.

Section 1: Boiling Point of N,N-Dimethylhexylamine
The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure

surrounding the liquid, and the liquid changes into a vapor. This property is intrinsically linked to
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the strength of intermolecular forces.

Theoretical Context: Intermolecular Forces and
Molecular Structure
N,N-Dimethylhexylamine is a tertiary amine, a crucial classification for understanding its

boiling point.[1] Unlike primary and secondary amines, the nitrogen atom in a tertiary amine is

not bonded to any hydrogen atoms.[6] Consequently, N,N-Dimethylhexylamine molecules

cannot engage in intermolecular hydrogen bonding with each other, which is a relatively strong

type of intermolecular force.[6][7]

The dominant intermolecular forces governing the boiling point of N,N-Dimethylhexylamine
are:

Van der Waals Forces: Specifically, London dispersion forces, which are significant due to

the flexible six-carbon (hexyl) chain. The larger surface area of the molecule allows for more

substantial temporary dipoles to form.

Dipole-Dipole Interactions: The polarity of the carbon-nitrogen bond creates a permanent

molecular dipole, leading to electrostatic attractions between molecules.

Due to the absence of hydrogen bonding, tertiary amines typically exhibit lower boiling points

than primary or secondary amines of comparable molecular weight but higher boiling points

than nonpolar alkanes of similar mass.[6]

Reported Boiling Point Values
The boiling point of N,N-Dimethylhexylamine is sensitive to atmospheric pressure. It is

standard practice to report the pressure at which the boiling point was measured.

Boiling Point Pressure Source(s)

146-150 °C Atmospheric (lit.) [4][8]

132-133 °C 15 mmHg

58-60 °C 1 mmHg
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Experimental Protocol for Boiling Point Determination
(Thiele Tube Method)
The Thiele tube method is a convenient and widely used technique for determining the boiling

point of a small liquid sample.[9] The causality behind this method is the precise application of

the definition of boiling point: the temperature at which the vapor pressure of the sample equals

the applied pressure of the system.[9]

Methodology:

Sample Preparation: Fill a small test tube (e.g., a Durham tube) to a depth of approximately

1-2 cm with N,N-Dimethylhexylamine.

Capillary Tube Insertion: Place a capillary tube, sealed at one end, into the test tube with the

open end submerged in the liquid.

Apparatus Assembly: Attach the test tube to a thermometer using a rubber band or wire. The

base of the test tube should align with the thermometer's bulb.

Thiele Tube Setup: Insert the thermometer and sample assembly into a Thiele tube

containing high-boiling mineral oil, ensuring the sample is positioned near the center of the

main body of the tube.

Heating: Gently heat the side arm of the Thiele tube with a microburner or heat gun. The

tube's design facilitates the circulation of the oil, ensuring uniform heating.

Observation (Heating Phase): As the temperature rises, air trapped in the capillary tube will

expand and exit as a slow stream of bubbles. Upon reaching the boiling point, the sample's

vapor pressure will overcome the atmospheric pressure, resulting in a rapid and continuous

stream of bubbles from the capillary tube's opening.[9]

Observation (Cooling Phase): Remove the heat source. As the apparatus cools, the vapor

pressure of the sample will decrease. The boiling point is the temperature recorded at the

precise moment the bubble stream ceases and the liquid is drawn back into the capillary

tube.[9] This moment signifies that the sample's vapor pressure is equal to the external

atmospheric pressure.
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Record Data: Record this temperature as the observed boiling point. Also, record the

ambient barometric pressure.

Preparation

Measurement

1. Fill small tube
with sample

2. Insert inverted
capillary tube

3. Attach sample tube
to thermometer

4. Place assembly
in Thiele tube

Assemble Apparatus

5. Heat side arm
gently

6. Observe rapid stream
of bubbles

7. Remove heat and
allow to cool

8. Record temperature when
liquid enters capillary

Result: Boiling Point
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Experimental Workflow for Boiling Point Determination

Section 2: Density of N,N-Dimethylhexylamine
Density is a fundamental physical property defined as the mass of a substance per unit volume

(ρ = m/V).[10] It is an intrinsic property that depends on temperature and, to a lesser extent,

pressure.

Theoretical Context: Molecular Packing and
Temperature Effects
The density of N,N-Dimethylhexylamine is a reflection of how its individual molecules pack

together in the liquid state. The presence of the flexible hexyl chain prevents highly ordered or

tight packing, resulting in a density that is significantly less than that of water.

Temperature has a critical influence on density. As the temperature of the liquid increases, the

kinetic energy of the molecules increases, causing them to move more vigorously and occupy a

larger volume. This expansion leads to a decrease in density. Therefore, it is essential to

specify the temperature at which a density measurement is made.

Reported Density Values
The density of N,N-Dimethylhexylamine has been reported at standard ambient

temperatures.

Density Temperature Source(s)

0.744 g/mL 25 °C [4]

0.801 g/mL 20 °C

Experimental Protocol for Density Determination
The density of a liquid can be accurately determined using common laboratory glassware and

an analytical balance. The protocol is self-validating through the precision of mass and volume

measurements.[11][12]
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Methodology:

Equipment Preparation: Ensure a volumetric flask or a graduated cylinder is clean and

completely dry.

Mass of Empty Container: Using an analytical balance, accurately measure and record the

mass of the empty, dry container (m₁).

Volume Measurement: Carefully dispense the N,N-Dimethylhexylamine into the container

up to a precise, known volume (V). For a graduated cylinder, read the volume from the

bottom of the meniscus at eye level to avoid parallax error.[11] A volumetric flask will provide

higher accuracy for the specified volume.

Mass of Filled Container: Re-weigh the container with the liquid and record the combined

mass (m₂).

Temperature Control: Measure and record the temperature of the liquid sample, as density is

temperature-dependent.

Calculation: Calculate the mass of the liquid (m_liquid) by subtracting the mass of the empty

container from the filled container:

m_liquid = m₂ - m₁

Density Calculation: Calculate the density (ρ) using the formula:

ρ = m_liquid / V

Replication: For enhanced accuracy, repeat the measurement multiple times and calculate

the average density.[11][12]
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Mass Measurement1. Weigh clean, dry
container (m1)

3. Weigh container with
sample (m2)

2. Add precise volume
of sample (V)

4. Calculate sample mass
(m = m2 - m1)

5. Calculate Density
(ρ = m / V)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://weissman.baruch.cuny.edu/wp-content/uploads/sites/20/2020/09/1_density.pdf
https://www.docbrown.info/ephysics/heat5-4.htm
https://www.docbrown.info/ephysics/heat5-4.htm
https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/General_Chemistry_Labs/Online_Chemistry_Lab_Manual/Chem_10_Experiments/02%3A_The_Density_of_Liquids_and_Solids_(Experiment)
https://www.benchchem.com/product/b1583818/docs#introduction-understanding-n-n-dimethylhexylamine
https://www.benchchem.com/product/b1583818/docs#introduction-understanding-n-n-dimethylhexylamine
https://www.benchchem.com/product/b1583818/docs#introduction-understanding-n-n-dimethylhexylamine
https://www.benchchem.com/product/b1583818/docs#introduction-understanding-n-n-dimethylhexylamine
https://www.benchchem.com/product/b1583818?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583818?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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